(3-nitrophenyl)hydrazine dihydrochloride
Description
3-Nitrophenylhydrazine dihydrochloride is a chemical compound with the linear formula O2NC6H4NHNH2 · HCl . It has a molecular weight of 189.60 . It is typically sold in a powder form .
Molecular Structure Analysis
The molecular structure of 3-nitrophenylhydrazine dihydrochloride is represented by the formula O2NC6H4NHNH2 · HCl . This indicates that the compound is composed of a nitrophenyl group (O2NC6H4) and a hydrazine group (NHNH2), along with hydrochloride (HCl).Physical And Chemical Properties Analysis
3-Nitrophenylhydrazine dihydrochloride is a solid at 20°C . It is a light yellow to brown powder or crystal . It should be stored away from air and moisture as it is hygroscopic .Safety and Hazards
The compound is classified as Acute Tox. 4 Dermal, Acute Tox. 4 Inhalation, Acute Tox. 4 Oral, Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3 . It is harmful if swallowed, in contact with skin, or if inhaled . It can cause skin and eye irritation . It may cause respiratory irritation . It is also classified as a combustible solid .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3-nitrophenyl)hydrazine dihydrochloride involves the reaction of 3-nitroaniline with hydrazine hydrate in the presence of hydrochloric acid.", "Starting Materials": [ "3-nitroaniline", "hydrazine hydrate", "hydrochloric acid" ], "Reaction": [ "To a solution of 3-nitroaniline in hydrochloric acid, hydrazine hydrate is added dropwise with stirring.", "The reaction mixture is heated to reflux for several hours.", "The resulting precipitate is filtered and washed with water.", "The product is recrystallized from water to obtain (3-nitrophenyl)hydrazine dihydrochloride." ] } | |
CAS RN |
2639418-99-6 |
Product Name |
(3-nitrophenyl)hydrazine dihydrochloride |
Molecular Formula |
C6H9Cl2N3O2 |
Molecular Weight |
226.1 |
Purity |
95 |
Origin of Product |
United States |
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